molecular formula C19H21ClN2O2S B4022129 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N-isopropylbenzamide

2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N-isopropylbenzamide

Cat. No. B4022129
M. Wt: 376.9 g/mol
InChI Key: FLZFXHKBOLIPAL-UHFFFAOYSA-N
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Description

The chemical compound "2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N-isopropylbenzamide" is part of a broader category of synthetic compounds with potential biological activities. This class of compounds is characterized by their complex synthesis processes, molecular structures, and diverse chemical and physical properties. Their analysis and understanding are crucial for various applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of compounds similar to "this compound" involves multi-step chemical reactions, starting from basic organic or inorganic substrates to achieve the desired complex structure. For instance, the reaction of chloral with substituted anilines leading to the formation of various intermediates and final products demonstrates the complexity and versatility of synthetic routes in this chemical class (Issac & Tierney, 1996).

Molecular Structure Analysis

The molecular structure of these compounds, characterized by spectroscopic methods and computational calculations, reveals detailed insights into their conformational preferences and electronic distribution. High-resolution magnetic resonance spectra and ab initio calculations provide a basis for understanding the structural characteristics of these molecules, which is essential for predicting their reactivity and interactions (Issac & Tierney, 1996).

Chemical Reactions and Properties

Chemical reactions involving compounds of this nature are influenced by their functional groups and molecular structure. The presence of a thiophene analogue, for example, has been evaluated for its potential carcinogenicity, indicating the importance of chemical structure in determining biological activity (Ashby et al., 1978).

properties

IUPAC Name

2-[3-(4-chlorophenyl)sulfanylpropanoylamino]-N-propan-2-ylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21ClN2O2S/c1-13(2)21-19(24)16-5-3-4-6-17(16)22-18(23)11-12-25-15-9-7-14(20)8-10-15/h3-10,13H,11-12H2,1-2H3,(H,21,24)(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FLZFXHKBOLIPAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)NC(=O)C1=CC=CC=C1NC(=O)CCSC2=CC=C(C=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21ClN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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